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Compound of Interest

Compound Name: Cuminaldehyde-d8

Cat. No.: B12375211 Get Quote

Essential Safety and Handling of Cuminaldehyde-d8
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for

Cuminaldehyde-d8, a deuterated form of Cuminaldehyde used as a tracer and internal

standard in quantitative analysis. While specific safety data for the deuterated compound is

limited, the safety profile is considered analogous to its non-deuterated counterpart,

Cuminaldehyde.[1]

Hazard Identification and Classification
Cuminaldehyde is classified as a flammable liquid and is harmful if swallowed. It is also known

to cause skin and serious eye irritation.[2] The toxicological properties have not been

exhaustively investigated, warranting cautious handling.

GHS Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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Hazard Classification Category

Flammable liquids Category 4

Acute toxicity, Oral Category 4

Skin irritation Category 2

Eye irritation Category 2A

Personal Protective Equipment (PPE)
To ensure personal safety when handling Cuminaldehyde-d8, the following personal

protective equipment is mandatory.
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Protection Type Required PPE
Specifications & Best

Practices

Eye and Face Protection

Safety glasses with side

shields, chemical goggles, or a

face shield.

In situations with a potential for

splashing, chemical goggles

and a face shield are

recommended.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing.

Wear unlined, chemical-

resistant gloves. Protective

clothing should cover the body

to prevent skin contact.

Contaminated clothing should

be removed and washed

before reuse.

Respiratory Protection

Use in a well-ventilated area. A

vapor respirator may be

required if ventilation is

inadequate.

Work should be conducted in a

chemical fume hood to

minimize inhalation exposure.

If a respirator is needed, it

should be NIOSH-approved.

Footwear
Chemical-resistant boots or

shoe coverings.

Pant legs should be worn

outside of footwear to prevent

chemicals from running into

them.

Experimental Protocols: Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use in a well-ventilated area or under a chemical fume hood.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage:

Store in a cool, well-ventilated place.

Keep the container tightly closed.

The compound is noted as being air-sensitive; handle and store under an inert gas.

Spill and Disposal Plan
Accidental Release Measures: In the event of a spill, ensure adequate ventilation and remove

all sources of ignition. Absorb the spill with a non-combustible absorbent material such as

sand, earth, or vermiculite. Place the absorbed material into a suitable, closed container for

disposal. Do not let the product enter drains.

Disposal: Waste material must be disposed of in accordance with national and local

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company. Do not

mix with other waste. Handle uncleaned containers as you would the product itself.

Physical and Chemical Properties
Property Value

Appearance Colorless to pale yellow liquid

Molecular Formula
C₁₀H₄D₈O (for d8) / C₁₀H₁₂O (for non-

deuterated)

Molar Mass
~156.28 g/mol (for d8) / 148.20 g/mol (for non-

deuterated)

Boiling Point 235-236 °C

Flash Point 93 °C (200 °F)

Density 0.977 g/mL at 25 °C
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Note: Physical properties are for the non-deuterated Cuminaldehyde and are expected to be

very similar for the d8 analogue.

Visual Workflow for Handling Cuminaldehyde-d8
The following diagram outlines the standard operating procedure for the safe handling of

Cuminaldehyde-d8 in a laboratory setting.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Post-Handling

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(e.g., Chemical Fume Hood)

Weigh/measure Cuminaldehyde-d8

Perform experimental procedure

Decontaminate work surfaces

Segregate waste for proper disposal

Dispose of waste via licensed company

Remove and properly store/dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cuminaldehyde-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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